Cas no 503417-29-6 (1-(2-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(2-methylphenyl)cyclopropan-1-amine
• CAS No: 503417-29-6
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD07374471
• CID: 833164
• PubChem ID: 24206578
• Update Time: 2025-11-02

1-(2-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylphenyl)cyclopropanamine
• Cyclopropanamine, 1-(2-methylphenyl)-
• 1-(2-METHYLPHENYL)CYCLOPROPAN-1-AMINE
• 1-(o-tolyl)cyclopropanamine
• Cyclopropanamine, 1-(2-methylphenyl)- (9CI)
• 1-(2-methylphenyl)cyclopropanamine(SALTDATA: HCl)
• 1-O-TOLYLCYCLOPROPANAMINE
• 1-O-TOLYL-CYCLOPROPYLAMINE
• AKOS009320882
• SY226682
• CS-0002334
• Cyclopropanamine,1-(2-methylphenyl)-
• DTXSID80639857
• EN300-260850
• 503417-29-6
• 1-(o-tolyl)cyclopropan-1-amine
• C78262
• SCHEMBL2336569
• CHEMBL4563034
• 1-(2-METHYLPHENYL)-CYCLOPROPANAMINE
• A853984
• AB39542
• MFCD07374471
• 1-(2-methylphenyl)cyclopropan-1-amine

• MDL： MFCD07374471
• Inchi： 1S/C10H13N/c1-8-4-2-3-5-9(8)10(11)6-7-10/h2-5H,6-7,11H2,1H3
• InChI Key： FDPOMQRUQMOUTC-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 147.10500
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.64310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-methylphenyl)cyclopropan-1-amine

Comprehensive Overview of 1-(2-methylphenyl)cyclopropan-1-amine (CAS No. 503417-29-6)

1-(2-methylphenyl)cyclopropan-1-amine (CAS No. 503417-29-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, featuring a cyclopropane ring attached to an aromatic methylphenyl group, offers intriguing possibilities for drug discovery and advanced material development. Researchers are particularly interested in its amine-functionalized cyclopropane structure, which may serve as a key building block in the synthesis of novel bioactive molecules.

The growing demand for cyclopropane-containing compounds in medicinal chemistry has put 1-(2-methylphenyl)cyclopropan-1-amine in the spotlight. Its molecular architecture combines the stability of an aromatic system with the strain energy of a three-membered ring, creating unique electronic properties that could influence biological activity. Recent studies suggest that such amine-substituted cyclopropanes may offer improved metabolic stability compared to their linear counterparts, making them valuable targets for pharmaceutical research.

From a synthetic chemistry perspective, 503417-29-6 represents an interesting challenge for organic chemists. The preparation of this compound requires careful consideration of protecting group strategies and selective functionalization methods. Current research focuses on developing more efficient routes to access 1-(2-methylphenyl)cyclopropan-1-amine and its derivatives, with particular emphasis on atom-economical and environmentally friendly synthetic protocols. These efforts align with the pharmaceutical industry's growing commitment to green chemistry principles.

The potential applications of 1-(2-methylphenyl)cyclopropan-1-amine extend beyond medicinal chemistry. Materials scientists are exploring its use as a precursor for advanced polymers and functional materials. The rigid cyclopropane ring could impart desirable mechanical properties to polymeric materials, while the aromatic amine functionality offers opportunities for further chemical modification. This dual functionality makes CAS 503417-29-6 a versatile building block in materials design.

Quality control and characterization of 1-(2-methylphenyl)cyclopropan-1-amine present specific analytical challenges that require sophisticated techniques. Modern analytical methods such as high-resolution mass spectrometry, advanced NMR spectroscopy, and chiral separation techniques are essential for ensuring the purity and proper identification of this compound. These analytical considerations are particularly important given the increasing regulatory requirements in pharmaceutical development.

Market trends indicate growing interest in cyclopropane-containing building blocks like 503417-29-6, driven by the pharmaceutical industry's search for novel molecular scaffolds. The unique three-dimensional structure of this compound offers potential advantages in drug design, including improved target binding and pharmacokinetic properties. As research into constrained systems continues to expand, the demand for high-quality 1-(2-methylphenyl)cyclopropan-1-amine is expected to rise accordingly.

Storage and handling of 1-(2-methylphenyl)cyclopropan-1-amine require standard laboratory precautions for amine-containing compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers under inert atmosphere is recommended to maintain stability. The compound's shelf life can be extended through storage at reduced temperatures, with many suppliers offering custom packaging solutions to meet specific research requirements.

Future research directions for CAS 503417-29-6 include exploration of its potential as a chiral auxiliary or ligand in asymmetric synthesis, investigation of its photophysical properties for materials applications, and development of novel derivatives with enhanced biological activity. The compound's structural features make it a promising candidate for these diverse applications, highlighting its versatility in chemical research and development.

For researchers working with 1-(2-methylphenyl)cyclopropan-1-amine, access to reliable synthetic protocols and comprehensive characterization data is essential. The scientific community continues to publish new findings about this interesting molecule, with recent literature focusing on its reactivity patterns and potential transformations. As understanding of this compound grows, so too does its potential value in various chemical applications.

In conclusion, 1-(2-methylphenyl)cyclopropan-1-amine (CAS No. 503417-29-6) represents an important structural motif in modern chemical research. Its combination of aromatic and strained ring systems, coupled with the versatile amine functionality, makes it a valuable tool for pharmaceutical and materials science applications. As research into constrained molecular systems advances, this compound is likely to play an increasingly important role in the development of new chemical entities with potential applications across multiple scientific disciplines.